Cas no 25627-41-2 ((3Z)-N,N-dimethyl-3-(5-oxidodibenzo[b,e]thiepin-11(6H)-ylidene)propan-1-aminium (2Z)-3-carboxyprop-2-enoate)

• Product name: (3Z)-N,N-dimethyl-3-(5-oxidodibenzo[b,e]thiepin-11(6H)-ylidene)propan-1-aminium (2Z)-3-carboxyprop-2-enoate
• CAS No: 25627-41-2
• MF: C₂₃H₂₅NO₅S
• MW: 427.513305425644
• CID: 1423509
• PubChem ID: 6433932

(3Z)-N,N-dimethyl-3-(5-oxidodibenzo[b,e]thiepin-11(6H)-ylidene)propan-1-aminium (2Z)-3-carboxyprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• (3Z)-N,N-dimethyl-3-(5-oxidodibenzo[b,e]thiepin-11(6H)-ylidene)propan-1-aminium (2Z)-3-carboxyprop-2-enoate
• dimethyl-[(3Z)-3-(5-oxo-6H-benzo[c][1]benzothiepin-11-ylidene)propyl]azanium,(Z)-4-hydroxy-4-oxobut-2-enoate
• cis-Prothiadene-S-oxide hydrogen maleate
• Dibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine, N,N-dimethyl-, 5-oxide, maleate (1:1), (Z)-
• 25627-41-2
• cis-11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenzo(b,e)thiepin 5-oxide hydrogen maleate

• Inchi： InChI=1S/C19H21NOS.C4H4O4/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-22(21)19-12-6-5-10-18(17)19;5-3(6)1-2-4(7)8/h3-6,8-12H,7,13-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b17-11-;2-1-
• InChI Key： VZHNCPQXHYFRNO-QXGSISKLSA-N
• SMILES： C[NH+](C)CCC=C1C2=CC=CC=C2CS(=O)C3=CC=CC=C31.C(=CC(=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 427.14545
• Monoisotopic Mass: 427.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 98.94